Cas no 321602-29-3 (1-(2-fluoro-5-methylphenyl)piperazine)

• Product Name: 1-(2-fluoro-5-methylphenyl)piperazine
• CAS No: 321602-29-3
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• MDL: MFCD11872807
• CID: 1110808
• PubChem ID: 17929244
• Update Time: 2025-07-02

1-(2-fluoro-5-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-5-methylphenyl)-Piperazine
• 1-(2-fluoro-5-methylphenyl)piperazine
• EN300-1866780
• SCHEMBL6194571
• GS1306
• DTXSID801286431
• CS-0281731
• Piperazine, 1-(2-fluoro-5-methylphenyl)-
• 321602-29-3

• MDL： MFCD11872807
• Inchi： 1S/C11H15FN2/c1-9-2-3-10(12)11(8-9)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
• InChI Key： ZVFTVIGVSYNDEB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1N1CCNCC1

Computed Properties

• Exact Mass: 194.12205
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-fluoro-5-methylphenyl)piperazine

Research Brief on 1-(2-fluoro-5-methylphenyl)piperazine (CAS: 321602-29-3) in Chemical Biology and Pharmaceutical Applications

1-(2-fluoro-5-methylphenyl)piperazine (CAS: 321602-29-3) is a piperazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by a fluorine-substituted phenyl ring and a piperazine moiety, exhibits unique physicochemical properties that make it a promising scaffold for the development of novel therapeutics. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders, including depression, anxiety, and schizophrenia.

One of the most notable applications of 1-(2-fluoro-5-methylphenyl)piperazine is its use as a precursor in the synthesis of serotonin receptor modulators. Serotonin (5-HT) receptors play a crucial role in regulating mood, cognition, and behavior, making them attractive targets for psychiatric drug development. Researchers have reported that derivatives of this compound exhibit high affinity for 5-HT1A and 5-HT2A receptors, which are implicated in the pathophysiology of several mental health disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of 1-(2-fluoro-5-methylphenyl)piperazine showed potent agonist activity at 5-HT1A receptors, with potential antidepressant effects in preclinical models.

In addition to its CNS applications, 1-(2-fluoro-5-methylphenyl)piperazine has also been investigated for its potential in oncology. Recent findings suggest that piperazine derivatives can modulate key signaling pathways involved in cancer cell proliferation and apoptosis. A study published in Bioorganic & Medicinal Chemistry Letters highlighted the compound's role in the design of small-molecule inhibitors targeting protein kinases, which are often dysregulated in various cancers. The fluorine atom in the phenyl ring enhances the compound's metabolic stability and bioavailability, making it a valuable building block for anticancer drug candidates.

The synthesis and optimization of 1-(2-fluoro-5-methylphenyl)piperazine derivatives have been a focal point of recent research. Advanced computational methods, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, have been employed to predict the binding affinities and pharmacological profiles of these compounds. These approaches have enabled researchers to identify structural modifications that enhance selectivity and reduce off-target effects. For example, a 2022 study utilized density functional theory (DFT) calculations to optimize the electronic properties of the compound, leading to improved interactions with target receptors.

Despite its promising potential, challenges remain in the development of 1-(2-fluoro-5-methylphenyl)piperazine-based therapeutics. Issues such as metabolic stability, blood-brain barrier permeability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the compound's versatility and its potential to contribute to the next generation of pharmaceuticals. As the field of chemical biology continues to evolve, 1-(2-fluoro-5-methylphenyl)piperazine is likely to remain a key player in drug discovery efforts.